
The History and Development of Benazolin-
Ethyl: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benazolin-ethyl

Cat. No.: B165832 Get Quote

Introduction

Benazolin-ethyl is a selective, systemic, post-emergence herbicide belonging to the

benzothiazolone chemical class.[1] Since its introduction in 1964, it has been utilized for the

control of annual broad-leaved weeds in various agricultural settings, particularly in cereal

crops like wheat and oilseed rape.[1][2][3] This technical guide provides an in-depth overview

of the history, development, chemical properties, synthesis, mode of action, herbicidal

spectrum, environmental fate, and analytical methodologies related to benazolin-ethyl, tailored

for researchers, scientists, and professionals in drug development.

History and Development
Benazolin-ethyl, the ethyl ester of benazolin, was first introduced in 1964.[1][2] It emerged as

a valuable tool for post-emergence weed control, offering selectivity in important crops. Its

development provided farmers with an effective option to manage competitive broad-leaved

weeds, thereby improving crop yields. Commercialized under various trade names, including

Galtak, Benzar, Dasen, Springclene 2, and Cornox, it has been manufactured and supplied by

companies such as Bayer CropScience and Eastsun Chemical Co. Ltd.[1][2]

Chemical Properties and Formulation
Benazolin-ethyl is a white crystalline solid with a molecular formula of C₁₁H₁₀ClNO₃S and a

molecular weight of 271.72 g/mol .[1][3] It is characterized by its moderate aqueous solubility
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and is considered volatile.[1] The ethyl ester form enhances its uptake by plants. Benazolin-
ethyl is typically supplied as an aqueous suspension concentrate.[2]

Table 1: Physicochemical Properties of Benazolin-Ethyl

Property Value Reference

Chemical Formula C₁₁H₁₀ClNO₃S [3]

Molecular Weight 271.72 g/mol [3]

Physical State White crystalline solid [1]

CAS Number 25059-80-7 [3]

IUPAC Name
ethyl 2-(4-chloro-2-oxo-1,3-

benzothiazol-3-yl)acetate
[3]

LogP (octanol-water partition

coefficient)
2.8 [1]

Synthesis of Benazolin-Ethyl
The commercial synthesis of benazolin-ethyl involves a multi-step process.[4] The key steps

are the preparation of the parent acid, benazolin, followed by its esterification.

Experimental Protocol: Synthesis of Benazolin-Ethyl
This protocol is adapted from a patented synthesis method for benazolin, the precursor to

benazolin-ethyl.

Materials:

Benzothiazolone

Potassium carbonate (Salt of wormwood)

Ethyl chloroacetate

Potassium iodide (catalyst)
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Ethanol

Acid catalyst (e.g., sulfuric acid)

Solvent (e.g., benzene)

Sodium bicarbonate solution (5%)

Anhydrous sodium sulfate

1000mL three-necked flask

Stirrer

Reflux condenser

Heating mantle

Procedure:

Step 1: Synthesis of Benazolin

To a 1000mL three-necked flask, add 94.8 g (0.5 mol) of benzothiazolone, 77 g of potassium

carbonate, 400 g of ethyl chloroacetate, and 6 g of potassium iodide.

Stir the mixture for 30 minutes at room temperature.

Heat the mixture to 60-65 °C and maintain this temperature for 4 hours under reflux with

continuous stirring.

Monitor the reaction progress by checking the concentration of benzothiazolone. The

reaction is considered complete when the mass concentration of benzothiazolone is less

than 0.3%.

Once the reaction is complete, terminate the heating and allow the mixture to cool.

Wash the reaction mixture to remove impurities.
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Dry the product to obtain benazolin. This method has been reported to yield approximately

131 g (95% yield) with a purity of 98.5%.

Step 2: Esterification to Benazolin-Ethyl

The synthesized benazolin (4-chloro-2-oxo-3(2H)-benzothiazoleacetic acid) is then esterified

with ethanol.

In a suitable reaction vessel, dissolve the benazolin in an excess of ethanol.

Add a catalytic amount of a strong acid, such as sulfuric acid.

Heat the mixture to reflux and maintain for a sufficient time to ensure complete esterification.

After the reaction, cool the mixture and neutralize the acid catalyst with a base (e.g., sodium

bicarbonate solution).

Extract the benazolin-ethyl into an organic solvent.

Wash the organic layer with water, dry over anhydrous sodium sulfate, and remove the

solvent under reduced pressure to yield benazolin-ethyl.

Mode of Action: A Synthetic Auxin
Benazolin-ethyl acts as a synthetic auxin, a class of herbicides that mimic the action of the

natural plant hormone indole-3-acetic acid (IAA).[1][3] As a pro-herbicide, benazolin-ethyl is
rapidly converted to its active form, benazolin acid, within the plant.[3] This active form disrupts

normal plant growth processes by inducing uncontrolled cell division and elongation, leading to

epinasty, stem and petiole twisting, and ultimately, plant death.[5]

The molecular mechanism of auxin action involves the perception of the auxin signal by

specific receptor proteins, primarily the F-box proteins of the TIR1/AFB family (Transport

Inhibitor Response 1/Auxin Signaling F-Box).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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